2',3'-Di-O-acetyl-D-uridine

• Molecular Formula: C13H16N2O8
• Molecular Weight: 328.27 g/mol
• InChI: InChI=1S/C13H16N2O8/c1-6(17)21-10-8(5-16)23-12(11(10)22-7(2)18)15-4-3-9(19)14-13(15)20/h3-4,8,10-12,16H,5H2,1-2H3,(H,14,19,20)/t8-,10+,11?,12-/m1/s1
• InChIKey: BUHMZKLSFGZBHP-ZLBUMYCKSA-N

Standard fully acetylated uridines (e.g., triacetate) block the 5'-OH, requiring extra deprotection steps that reduce yield. The 2',3'-diacetyl derivative offers a distinct orthogonal protection profile for precision nucleic acid chemistry. - **Key Functional Advantage:** Free 5'-OH allows direct solid support attachment or phosphoramidite coupling; 2',3'-acetyl groups are removed post-synthesis under mild basic conditions. - **Synthetic Route:** Produced via Novozym 435-catalyzed deacetylation of triacetyluridine (92% yield, mild conditions). - **Supply:** Reliable, scalable synthesis for oligonucleotide assembly & 5'-deoxy-5-[18F]fluorouridine precursors.

2',3'-Di-O-acetyl-D-uridine Overview

2',3'-Di-O-acetyl-D-uridine (DAU, CAS 29108-90-5) is a chemically protected uridine derivative bearing acetyl groups at the 2' and 3' hydroxyl positions of the ribose moiety. This compound belongs to the class of nucleoside analogs and is categorized as a purine nucleoside analog, a class with documented broad antitumor activity targeting indolent lymphoid malignancies . The 2',3'-di-O-acetyl modification distinguishes DAU from the more widely studied and clinically utilized 2',3',5'-tri-O-acetyluridine (uridine triacetate, TAU) . DAU is employed as a protected synthetic intermediate in oligonucleotide and dinucleoside monophosphate synthesis, where the 5'-hydroxyl remains available for further functionalization or phosphorylation [1].

Orthogonal protection Free 5'-OH, acetylated 2',3'-OH

Direct coupling Couples without prior 5'-deprotection

Enzymatic route Regioselective deacetylation available

• [1] Oivanen, M., et al. (1996). Synthesis and Properties of 2'-Deoxy-2'-α-C-branched Nucleosides and Nucleotides. Journal of Organic Chemistry. View Source

Distinguishing 2',3'-Di-O-acetyl-D-uridine

Generic substitution among uridine derivatives fails due to fundamentally divergent protection patterns that dictate both synthetic utility and biological fate. Unprotected uridine suffers from poor oral bioavailability (~7%) due to extensive first-pass metabolism [1]. While 2',3',5'-tri-O-acetyluridine (TAU) achieves ~50% oral bioavailability and is clinically approved for reversing 5-FU toxicity, its fully protected 5'-position renders it unsuitable for applications requiring a free 5'-hydroxyl group—such as phosphoramidite coupling, 5'-O-functionalization, or enzymatic phosphorylation to UMP [1]. Conversely, 2',3'-Di-O-acetyl-D-uridine retains a reactive 5'-OH, enabling its use as a protected nucleoside building block in oligonucleotide synthesis, dinucleoside phosphate preparation, and the construction of hybrid prodrugs like 5'-O-ketoleucyl-2',3'-di-O-acetyluridine [2][3]. Selection of DAU over TAU or unmodified uridine is therefore dictated by the specific synthetic or prodrug design objective requiring orthogonal 5'-functionality with concurrent 2',3'-protection.

vs. Triacetyluridine Oral prodrug delivery (~50% bioavailability) not shared; 2',3'-diacetyl not a substitute for in vivo uridine supplementation

vs. 5'-O-DMTr-uridine 2',3'-diacetate Requires additional 5'-deprotection step, while target couples directly via free 5'-OH

• [1] Ashour, O. M., et al. (1996). Bioavailability of uridine triacetate. Cited in US Patent Application 20240158431. View Source
• [2] Kuujia. CAS 29108-90-5 (2',3'-Di-O-acetyl-D-uridine) Technical Information. View Source
• [3] EP 4294405 A1 (2023). Compositions and Compounds for Co-Delivery of Uridine and Ketoleucine. View Source

2',3'-Di-O-acetyl-D-uridine Comparative Evidence

Regioselective Enzymatic Deacetylation

2',3'-Di-O-acetyluridine (DAU) can be synthesized from 2',3',5'-tri-O-acetyluridine (TAU) via regioselective enzymatic deacetylation using Novozym 435 lipase, achieving a 92% yield of DAU at 22 hours under optimized conditions (alcohol/substrate ratio of 120, substrate/biocatalyst ratio of 6.16) [1]. This high-yield conversion demonstrates the synthetic accessibility of the 2',3'-di-O-acetyl protection pattern from the more extensively acetylated precursor.

Regioselective Deacetylation

Head-to-head

92% yield

Supports enzymatic synthesis route

Novozym 435, ethanol, 22h

Evidence Dimension	Synthetic yield from TAU
Target Compound Data	92% at 22h
Comparator Or Baseline	2',3',5'-Tri-O-acetyluridine (TAU) as starting material
Quantified Difference	92% conversion to DAU; full deacetylation to uridine occurs under different conditions
Conditions	Novozym 435 lipase-catalyzed alcoholysis; A/S=120, S/B=6.16

Why This Matters

This quantifies the synthetic accessibility of the specific 2',3'-di-O-acetyl protection pattern and demonstrates that DAU can be obtained in high yield from TAU, supporting its practical procurement for synthetic applications requiring selective 5'-OH availability.

• [1] Gudiño, E.D., Iglesias, L.E., Ferreira, M.L. (2012). A rational approach to the regioselective deacetylation of 2',3',5'-tri-O-acetyluridine by Novozym 435 catalysed alcoholysis. Bioresource Technology. View Source

Orthogonal Protection for Direct Coupling

The 2',3'-di-O-acetyl protection pattern in DAU leaves the 5'-hydroxyl group free for further derivatization, phosphorylation, or coupling reactions. This contrasts fundamentally with 2',3',5'-tri-O-acetyluridine (TAU), in which all three ribose hydroxyls are protected, and with unprotected uridine, which offers no hydroxyl protection [1]. DAU has been employed in tetrazole-induced coupling with phosphoramidites to furnish dinucleoside monophosphates, leveraging the protected 2' and 3' positions while the 5'-OH participates in phosphate ester formation [1].

Orthogonal Protection

Class-level

Target: free 5'-OH couples directly

Comparator: 5'-protected needs deprotection

Reduces synthetic steps

Phosphodiester coupling, 1964

Evidence Dimension	Availability of 5'-OH group for synthetic derivatization
Target Compound Data	5'-OH free; 2'-OH and 3'-OH protected by acetyl groups
Comparator Or Baseline	2',3',5'-Tri-O-acetyluridine (TAU): all three hydroxyls protected; Uridine: all three hydroxyls unprotected
Quantified Difference	Qualitative structural difference; no quantitative comparator data available for reactivity rates
Conditions	Structural analysis based on molecular formula C13H16N2O8 and IUPAC nomenclature

Why This Matters

The orthogonal protection pattern (protected 2',3'-OH; free 5'-OH) defines DAU's core utility as a synthetic intermediate and directly informs procurement decisions for oligonucleotide assembly versus prodrug applications requiring full protection.

• [1] Oivanen, M., et al. (1996). Synthesis and Properties of 2'-Deoxy-2'-α-C-branched Nucleosides and Nucleotides. Journal of Organic Chemistry. View Source

Oral Bioavailability vs. Triacetyluridine

The 5'-OH availability of 2',3'-di-O-acetyluridine enables its conjugation with ketoleucine to form 5'-O-ketoleucyl-2',3'-di-O-acetyluridine, a hybrid compound claimed for co-delivery of uridine and ketoleucine in treating disorders of diminished muscle strength and muscle lean mass [1]. Neither 2',3',5'-tri-O-acetyluridine (which lacks a free 5'-OH) nor unmodified uridine (which requires full protection to achieve adequate oral bioavailability) could serve as the direct precursor for this specific conjugate [1][2].

Oral Bioavailability

Class-level

Target: not an oral prodrug

Comparator: UTA ~50% oral

Suitable as synthetic intermediate only

Patent-derived context

Evidence Dimension	Suitability as synthetic precursor for 5'-O-ketoleucyl conjugate
Target Compound Data	Direct precursor; free 5'-OH enables esterification with ketoleucine
Comparator Or Baseline	2',3',5'-Tri-O-acetyluridine: 5'-OH blocked, cannot form 5'-O-conjugate without prior deprotection; Uridine: ~7% oral bioavailability, requires protection for adequate delivery
Quantified Difference	Qualitative synthetic feasibility; TAU oral bioavailability measured at ~50% vs. uridine at ~7%
Conditions	Patent claim EP 4294405 A1 (2023); Ashour 1996 bioavailability data

Why This Matters

DAU's structural feature (free 5'-OH) enables the synthesis of proprietary hybrid prodrugs that TAU cannot support, creating a differentiated procurement need for researchers investigating novel uridine-ketoleucine co-delivery strategies.

• [1] EP 4294405 A1 (2023). Compositions and Compounds for Co-Delivery of Uridine and Ketoleucine. European Patent Office. View Source
• [2] Ashour, O. M., et al. (1996). Bioavailability of uridine triacetate. Cited in US Patent Application 20240158431. View Source

2',3'-Di-O-acetyl-D-uridine Applications

Green Enzymatic Nucleoside Synthesis

2',3'-Di-O-acetyl-D-uridine is directly applicable as a protected nucleoside building block in the synthesis of dinucleoside monophosphates via phosphoramidite coupling chemistry [1]. The 2',3'-di-O-acetyl protection pattern prevents unwanted side reactions at the 2' and 3' ribose positions during phosphate ester formation at the 5'-hydroxyl, making DAU the appropriate choice over unprotected uridine (which would yield complex reaction mixtures) or triacetyluridine (whose blocked 5'-position prevents the intended coupling).

Solid-Phase Oligonucleotide Synthesis

The free 5'-hydroxyl group of 2',3'-di-O-acetyluridine enables its use as a precursor for 5'-O-acylated, 5'-O-phosphorylated, or 5'-O-conjugated uridine derivatives, as exemplified by the synthesis of 5'-O-ketoleucyl-2',3'-di-O-acetyluridine disclosed in EP 4294405 A1 [2]. This application scenario is relevant for researchers designing novel uridine-based prodrugs where the 5'-position is the intended site of derivatization while the 2' and 3' positions require protection during synthesis.

Development of [18F]PET Tracers

2',3'-Di-O-acetyluridine is a defined product in lipase-catalyzed regioselective deacetylation studies of 2',3',5'-tri-O-acetyluridine, where it can be obtained in 92% yield under optimized alcoholysis conditions [3]. This application is relevant for biocatalysis research and for process development efforts aimed at producing specific acetylated uridine derivatives with defined protection patterns.

Nuclease-Resistant Aptamer Development

As a purine nucleoside analog, 2',3'-Di-O-acetyl-D-uridine belongs to a compound class with documented broad antitumor activity targeting indolent lymphoid malignancies, with anticancer mechanisms involving inhibition of DNA synthesis and induction of apoptosis . While direct comparative data for DAU in specific cancer cell lines are not available in the public literature, it may serve as a reference compound or chemical probe in structure-activity relationship studies of acetylated nucleoside analogs.

Application

Selection Property

Validation Focus

Enzymatic nucleoside synthesis

Regioselective deacetylation

Yield and purity review

Solid-phase oligo synthesis

Free 5'-OH acceptor

Coupling efficiency, deprotection

PET tracer precursor

Acetyl protection for fluorination

Radiochemical yield, specific activity

Nuclease-resistant oligos

2'-C-branching compatibility

Half-life vs. unmodified dinucleotide

• [1] Oivanen, M., et al. (1996). Synthesis and Properties of 2'-Deoxy-2'-α-C-branched Nucleosides and Nucleotides. Journal of Organic Chemistry. View Source
• [2] EP 4294405 A1 (2023). Compositions and Compounds for Co-Delivery of Uridine and Ketoleucine. European Patent Office. View Source
• [3] Gudiño, E.D., Iglesias, L.E., Ferreira, M.L. (2012). A rational approach to the regioselective deacetylation of 2',3',5'-tri-O-acetyluridine by Novozym 435 catalysed alcoholysis. Bioresource Technology. View Source